Cas no 2060027-79-2 (1-(pyridin-3-yl)imidazo1,5-apyridine-3-carboxylic acid)
1-(pyridin-3-yl)imidazo1,5-apyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(3-pyridinyl)-
- 1-(pyridin-3-yl)imidazo1,5-apyridine-3-carboxylic acid
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- MDL: MFCD30500474
- Inchi: 1S/C13H9N3O2/c17-13(18)12-15-11(9-4-3-6-14-8-9)10-5-1-2-7-16(10)12/h1-8H,(H,17,18)
- InChI Key: OPASEYKKCICWQE-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=CN=C3)N=C(C(O)=O)N1C=CC=C2
1-(pyridin-3-yl)imidazo1,5-apyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01073217-1g |
1-(Pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 95% | 1g |
¥4403.0 | 2023-03-11 | |
| Enamine | EN300-339653-0.05g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 0.05g |
$744.0 | 2023-09-03 | ||
| Enamine | EN300-339653-0.1g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 0.1g |
$779.0 | 2023-09-03 | ||
| Enamine | EN300-339653-0.25g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 0.25g |
$814.0 | 2023-09-03 | ||
| Enamine | EN300-339653-0.5g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 0.5g |
$849.0 | 2023-09-03 | ||
| Enamine | EN300-339653-1.0g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-339653-2.5g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 2.5g |
$1735.0 | 2023-09-03 | ||
| Enamine | EN300-339653-5.0g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 5.0g |
$2566.0 | 2023-02-23 | ||
| Enamine | EN300-339653-10.0g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 10.0g |
$3807.0 | 2023-02-23 | ||
| Enamine | EN300-339653-1g |
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid |
2060027-79-2 | 1g |
$884.0 | 2023-09-03 |
1-(pyridin-3-yl)imidazo1,5-apyridine-3-carboxylic acid Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 1-(pyridin-3-yl)imidazo1,5-apyridine-3-carboxylic acid
Introduction to 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2060027-79-2)
1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2060027-79-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid make it a promising candidate for the development of new therapeutic agents.
The chemical structure of 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid consists of a pyridine ring fused with an imidazopyridine moiety, with a carboxylic acid group attached at the 3-position. This arrangement provides the molecule with a high degree of functional versatility, allowing it to interact with various biological targets. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in inflammation and neurodegeneration.
In terms of its synthesis, 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid can be prepared through a multi-step process involving the condensation of appropriate precursors followed by cyclization and functional group modifications. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production in pharmaceutical settings.
The biological activity of 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid has been extensively studied in both in vitro and in vivo models. In cellular assays, this compound has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more advanced stages.
The mechanism of action of 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid is believed to involve multiple pathways. It has been shown to modulate the activity of key enzymes such as COX and LOX, which are involved in the biosynthesis of pro-inflammatory mediators. Furthermore, it can interact with specific receptors on immune cells, leading to a reduction in inflammatory responses. The compound's ability to cross the blood-brain barrier also makes it a promising candidate for treating central nervous system disorders.
In addition to its therapeutic applications, 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid has potential uses in diagnostic imaging and drug delivery systems. Its unique chemical properties allow it to be conjugated with imaging agents or incorporated into nanoparticle formulations for targeted delivery to specific tissues or organs.
The future outlook for 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid is promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of developing new drugs that can improve patient outcomes and quality of life.
In conclusion, 1-(pyridin-3-yl)imidazo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2060027-79-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable tool for both research and therapeutic applications. As more studies are conducted and clinical trials progress, this compound is expected to play an increasingly important role in addressing unmet medical needs.
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